Cas no 34841-11-7 (Methyl 2-methoxy-5-nitrobenzoate)

• Product Name: Methyl 2-methoxy-5-nitrobenzoate
• CAS No: 34841-11-7
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD00673023
• CID: 89110
• PubChem ID: 87573385
• Update Time: 2025-05-26

Methyl 2-methoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-5-nitrobenzoate
• 2-Methoxy-5-nitrobenzoic Acid Methyl Ester
• methyl 5-nitro-2-methoxybenzoate
• 2-Methoxy-5-nitro-benzoesaeure-methylester
• 5-Nitro-o-anisic Acid Methyl Ester
• methyl 2-methoxy-5-nitrobenzenoate
• Methyl 5-Nitro-o-anisate
• methyl-2-methoxy-5-nitrobenzoate
• Methylaether-5-nitro-salicylsaeuremethylester
• methyl2-methoxy-5-nitrobenzoate
• PubChem14052
• ASISCHEM D13383
• RARECHEM AL BF 0877
• DOBFJVVTBNTGCW-UHFFFAOYSA-N
• STK661605
• SBB014757
• AS01337
• AM84013
• ME
• FT-0628460
• SCHEMBL570064
• s10873
• SCHEMBL18722763
• AKOS000295898
• MFCD00673023
• SY056481
• M1437
• AS-60926
• A6115
• 2-Methoxy-5-nitro-benzoic acid methyl ester
• 34841-11-7
• CS-W015062
• DTXSID40427313
• 2-Methoxy-5-nitrobenzoic Acid Methyl Ester Methyl 5-Nitro-o-anisate 5-Nitro-o-anisic Acid Methyl Ester
• Benzoic acid, 2-methoxy-5-nitro-, methyl ester
• DB-011591

• MDL： MFCD00673023
• Inchi： 1S/C9H9NO5/c1-14-8-4-3-6(10(12)13)5-7(8)9(11)15-2/h3-5H,1-2H3
• InChI Key： DOBFJVVTBNTGCW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 81.4

Experimental Properties

• Color/Form: powder
• Density: 1.294
• Melting Point: 98.0 to 103.0 deg-C
• Boiling Point: 350.7°C at 760 mmHg
• Flash Point: 168.3°C
• Refractive Index: 1.54
• Solubility: Soluble in toluene
• PSA: 81.35000
• LogP: 1.91320
• Solubility: Not determined

Methyl 2-methoxy-5-nitrobenzoate Security Information

• Hazardous Material transportation number：3261
• Safety Instruction： S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Methyl 2-methoxy-5-nitrobenzoate

Methyl 2-methoxy-5-nitrobenzoate: A Comprehensive Overview

Methyl 2-methoxy-5-nitrobenzoate, also known by its CAS number 34841-11-7, is a compound of significant interest in various fields of chemistry, including organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a nitro group and a methoxy group on a benzoate ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of Methyl 2-methoxy-5-nitrobenzoate typically involves multi-step organic reactions. One common approach is the nitration of methyl 2-methoxybenzoate, followed by purification to isolate the desired product. The nitration step is critical, as it introduces the nitro group at the para position relative to the methoxy group, ensuring the correct regiochemistry. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing the reliance on hazardous reagents and minimizing waste production.

One of the most notable applications of Methyl 2-methoxy-5-nitrobenzoate is in the field of pharmacology. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them promising leads for therapeutic development. Additionally, its role as an intermediate in the synthesis of more complex molecules highlights its importance in drug discovery pipelines.

In materials science, Methyl 2-methoxy-5-nitrobenzoate has been explored for its potential in organic electronics. The nitro group introduces electron-withdrawing effects, which can modulate the electronic properties of conjugated systems. Researchers have investigated its use in constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into polymer frameworks can enhance charge transport properties, paving the way for next-generation electronic devices.

The chemical stability and reactivity of Methyl 2-methoxy-5-nitrobenzoate make it a versatile building block in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitution and coupling reactions, has been extensively studied. For example, recent research has focused on its use in click chemistry reactions, where it serves as a reactive partner for forming stable covalent bonds. This has opened up new avenues for constructing complex molecular architectures with precision.

In terms of environmental impact, the handling and disposal of Methyl 2-methoxy-5-nitrobenzoate must adhere to standard safety protocols to minimize ecological risks. While it is not classified as a hazardous substance under normal conditions, proper storage and disposal practices are essential to prevent contamination of water systems or soil.

Looking ahead, ongoing research continues to uncover new applications for Methyl 2-methoxy-5-nitrobenzoate. Its role in nanotechnology applications is an emerging area of interest, with studies exploring its potential as a component in self-assembling monolayers or nanocomposites. Furthermore, advancements in computational chemistry are enabling researchers to predict and optimize the properties of this compound for specific applications with greater accuracy.

In conclusion, Methyl 2-methoxy-5-nitrobenzoate (CAS No: 34841-11-7) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, pharmacology, and materials science. As research progresses, new insights into its properties and potential uses will undoubtedly continue to emerge, solidifying its position as a key molecule in modern chemistry.